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Compound of Interest

Compound Name: Diazald

Cat. No.: B120255 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling of

chemical reagents is paramount to ensuring laboratory safety and experimental integrity.

Diazald® (N-methyl-N-nitroso-p-toluenesulfonamide) is a widely used precursor for the in-situ

generation of diazomethane, a versatile but highly toxic and explosive methylating agent.[1][2]

This guide provides an in-depth overview of the essential safety precautions, handling

protocols, and emergency procedures required when working with Diazald®.

Hazard Identification and Quantitative Data
Diazald® itself is classified as a hazardous substance with multiple risk factors. It is crucial to

be fully aware of its properties to mitigate potential dangers.

GHS Classification:

Self-reactive substance (Type C)[3]

Acute toxicity, Oral (Category 5)[3]

Skin irritation (Category 2)[3]

Eye irritation (Category 2A)[3]

Skin sensitization (Category 1)[3]

Specific target organ toxicity - single exposure (Category 3)[3]
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Signal Word: Danger[3]

Hazard Statements:

H242: Heating may cause a fire.[3]

H303: May be harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H317: May cause an allergic skin reaction.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

The following table summarizes key quantitative data for Diazald®:

Property Value Source(s)

Molecular Formula CH₃C₆H₄SO₂N(CH₃)NO

Molecular Weight 214.24 g/mol [4]

CAS Number 80-11-5 [4]

Melting Point 61-62 °C [4]

Storage Temperature
Recommended refrigerated for

prolonged storage.
[1]

Decomposition Temperature

May begin to self-heat and

spontaneously ignite at

temperatures above 40°C.

[4]

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure and ensure a safe working environment, a combination of engineering

controls and appropriate PPE is mandatory.
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Engineering Controls:
Fume Hood: All work involving Diazald® and the generation of diazomethane must be

conducted in a properly functioning chemical fume hood.[1][5]

Ventilation: Adequate exhaust ventilation should be in place where dust may be formed.[3]

Safety Shield: Use a blast shield during diazomethane distillations to protect the researcher.

[5]

Dedicated Glassware: Use only flame-polished or Clear-Seal® joint glassware specifically

designed for diazomethane generation to avoid explosions initiated by rough surfaces.[1][6]

Personal Protective Equipment (PPE):
Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face

protection regulations (29 CFR 1910.133) or European Standard EN166 are required. A face

shield is also recommended.[5][7]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves before use and use

proper removal techniques.[3][7] Double gloving is recommended.[5]

Lab Coat: A lab coat, long pants, and closed-toed footwear must be worn.[5]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[7]

Respiratory Protection: If workplace conditions warrant, a respiratory protection program that

meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN

149 must be followed. A dust mask of type N95 (US) is a form of personal protective

equipment.[7]

Experimental Protocols for Safe Handling
The following protocols outline the necessary steps for safely handling Diazald® from receipt

to disposal.
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Storage and Handling:
Store Diazald® in a tightly closed, brown bottle in a cool, dry, and well-ventilated area away

from incompatible substances, heat, and sources of ignition.[1][7] For prolonged storage,

refrigeration is recommended.[1]

Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.[3]

Wash hands thoroughly after handling.[7]

Diazomethane Generation from Diazald® (Example
Protocol):
Warning: The generation of diazomethane should never be performed by an inexperienced

individual or when working alone.[5] This is a representative procedure and should be adapted

based on the specific scale and experimental requirements.

Preparation:

Assemble the dedicated, flame-polished glassware for diazomethane generation within a

chemical fume hood and behind a safety shield.[1][5]

In the reaction vessel, dissolve potassium hydroxide (5 g) in water (8 mL) and add 95%

ethanol (10 mL).[1][5]

Prepare a solution of Diazald® (5.0 g) in ether (45 mL) in a separatory funnel.[1][5]

Reaction:

Warm the reaction vessel to approximately 65 °C using a water bath.[1][5]

Slowly add the Diazald® solution from the separatory funnel to the reaction vessel over a

period of about 20 minutes. The rate of addition should approximate the rate of distillation.

[1][5]

Distillation and Collection:

The generated diazomethane will co-distill with the ether.
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Collect the yellow ethereal solution of diazomethane in a receiving flask cooled in a dry

ice/isopropanol bath.[1][5]

Completion and Quenching:

Once the Diazald® solution has been completely added, slowly add an additional 10 mL

of ether to the reaction vessel and continue the distillation until the distillate is colorless.[1]

[5]

Any unused diazomethane should be quenched by slowly adding acetic acid until the

yellow color disappears.[8]

Spill and Waste Disposal:
Spills: In the event of a small spill inside a chemical fume hood, close the sash and allow it to

evaporate. For larger spills, evacuate the area, activate the fire alarm, and call for

emergency assistance.[5] Do not attempt to handle large spills of diazomethane solutions.[5]

Waste Disposal: Dispose of waste materials in accordance with local, regional, and national

regulations. Leave chemicals in their original containers and do not mix with other waste.

Contaminated glassware should be left in the fume hood for at least a day before being

carefully cleaned.[5]

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure to Diazald®.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention.[7]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[7]

Ingestion: If the person is conscious and alert, rinse their mouth and have them drink 2-4

cupfuls of milk or water. Do not induce vomiting. Seek immediate medical attention.[7]
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Fire: Use a water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish

a fire.[3] Wear a self-contained breathing apparatus and full protective gear.[7]

Logical Workflow for Handling Diazald®
The following diagram illustrates the logical progression of safety precautions when working

with Diazald®.

Preparation Handling & Reaction Cleanup & Disposal

Emergency Procedures

Risk Assessment Select & Don PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Prepare Fume Hood
& Safety Shield Weigh Diazald® Prepare Diazald® Solution Set up Reaction Apparatus Generate Diazomethane

(Controlled Addition & Temperature) Quench Excess Reagent Decontaminate Glassware Dispose of Waste

Spill

Contact Emergency ServicesExposure Administer First Aid

Fire

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Diazald®.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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